Cas no 866847-46-3 (4-4-(2-fluorophenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline)
4-4-(2-fluorophenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-4-(2-fluorophenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline
- AKOS001857998
- F1605-1271
- 4-[4-(2-fluorophenyl)piperazin-1-yl]-3-(4-methylphenyl)sulfonylquinoline
- 4-[4-(2-FLUOROPHENYL)PIPERAZIN-1-YL]-3-(4-METHYLBENZENESULFONYL)QUINOLINE
- 866847-46-3
- 4-(4-(2-fluorophenyl)piperazin-1-yl)-3-tosylquinoline
-
- Inchi: 1S/C26H24FN3O2S/c1-19-10-12-20(13-11-19)33(31,32)25-18-28-23-8-4-2-6-21(23)26(25)30-16-14-29(15-17-30)24-9-5-3-7-22(24)27/h2-13,18H,14-17H2,1H3
- InChI Key: AJBNHHCQFQOTHY-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(C1=CN=C2C=CC=CC2=C1N1CCN(C2C=CC=CC=2F)CC1)(=O)=O
Computed Properties
- Exact Mass: 461.15732635g/mol
- Monoisotopic Mass: 461.15732635g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 4
- Complexity: 743
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 61.9Ų
4-4-(2-fluorophenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1605-1271-2μmol |
4-[4-(2-fluorophenyl)piperazin-1-yl]-3-(4-methylbenzenesulfonyl)quinoline |
866847-46-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1605-1271-5μmol |
4-[4-(2-fluorophenyl)piperazin-1-yl]-3-(4-methylbenzenesulfonyl)quinoline |
866847-46-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1605-1271-10μmol |
4-[4-(2-fluorophenyl)piperazin-1-yl]-3-(4-methylbenzenesulfonyl)quinoline |
866847-46-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1605-1271-20μmol |
4-[4-(2-fluorophenyl)piperazin-1-yl]-3-(4-methylbenzenesulfonyl)quinoline |
866847-46-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1605-1271-1mg |
4-[4-(2-fluorophenyl)piperazin-1-yl]-3-(4-methylbenzenesulfonyl)quinoline |
866847-46-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1605-1271-2mg |
4-[4-(2-fluorophenyl)piperazin-1-yl]-3-(4-methylbenzenesulfonyl)quinoline |
866847-46-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1605-1271-3mg |
4-[4-(2-fluorophenyl)piperazin-1-yl]-3-(4-methylbenzenesulfonyl)quinoline |
866847-46-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1605-1271-4mg |
4-[4-(2-fluorophenyl)piperazin-1-yl]-3-(4-methylbenzenesulfonyl)quinoline |
866847-46-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1605-1271-5mg |
4-[4-(2-fluorophenyl)piperazin-1-yl]-3-(4-methylbenzenesulfonyl)quinoline |
866847-46-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1605-1271-10mg |
4-[4-(2-fluorophenyl)piperazin-1-yl]-3-(4-methylbenzenesulfonyl)quinoline |
866847-46-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-4-(2-fluorophenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 4-4-(2-fluorophenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline
4-(2-Fluorophenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline: A Comprehensive Overview
The compound with CAS No. 866847-46-3, commonly referred to as 4-(2-fluorophenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a quinoline scaffold, a piperazine ring, and a sulfonyl group, making it a promising candidate for various therapeutic applications.
The quinoline moiety, a heterocyclic aromatic system, forms the core of this molecule. Quinolines are well-known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The substitution pattern of the quinoline ring in this compound further enhances its potential for binding to specific biological targets. The presence of the 2-fluorophenyl group attached to the piperazine ring introduces additional electronic and steric effects, which can modulate the compound's pharmacokinetic properties and bioavailability.
The piperazine ring, a six-membered amine-containing structure, is a common feature in many bioactive compounds due to its ability to form hydrogen bonds and interact with various protein targets. In this compound, the piperazine ring is substituted with a 4-methylbenzenesulfonyl group at position 3 of the quinoline ring. This sulfonyl group not only increases the molecular weight but also enhances lipophilicity, which can improve the compound's ability to cross cellular membranes and reach intracellular targets.
Recent studies have highlighted the potential of this compound in targeting specific enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. For instance, research has shown that the compound exhibits potent inhibitory activity against certain kinases, which are key players in cell signaling pathways. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) makes it a valuable tool in drug discovery efforts aimed at treating conditions like hypertension and inflammation.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the quinoline scaffold typically involves condensation reactions between o-aminoaromatic compounds and aldehydes or ketones under high temperature conditions. Subsequent steps involve the introduction of the piperazine and sulfonyl groups through nucleophilic aromatic substitution or coupling reactions.
In terms of pharmacokinetics, this compound demonstrates favorable properties such as moderate solubility in aqueous solutions and acceptable permeability across biological membranes. These characteristics are crucial for ensuring that the compound can be effectively delivered to its intended site of action within the body. Furthermore, preliminary toxicity studies suggest that the compound has a relatively low toxicity profile, making it a safe candidate for further preclinical testing.
The application of computational chemistry tools has been instrumental in understanding the molecular interactions of this compound with its biological targets. Molecular docking studies have revealed that the compound binds effectively to key residues within enzyme active sites, suggesting a high potential for therapeutic efficacy. Additionally, quantum mechanical calculations have provided insights into the electronic structure of the molecule, which can guide further optimization efforts to enhance its potency and selectivity.
In conclusion, 4-(2-fluorophenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. As research continues to uncover its full potential, this compound holds great promise for contributing to the development of novel therapeutic agents in various disease areas.
866847-46-3 (4-4-(2-fluorophenyl)piperazin-1-yl-3-(4-methylbenzenesulfonyl)quinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)